4-tert-butyl-N-[4-(1-pyrrolidinylcarbonyl)benzyl]benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-[[4-(pyrrolidine-1-carbonyl)phenyl]methyl]benzenesulfonamide
• InChI: InChI=1S/C22H28N2O3S/c1-22(2,3)19-10-12-20(13-11-19)28(26,27)23-16-17-6-8-18(9-7-17)21(25)24-14-4-5-15-24/h6-13,23H,4-5,14-16H2,1-3H3
• InChI Key: XIPAZCOOEDVNGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)N3CCCC3
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, the reaction between 4-tert-butylphenyl sulfonyl chloride and 3-picolylamine in the presence of triethylamine leads to the formation of 4-(tert-butyl)-N-(pyridin-3-ylmethyl) benzenesulfonamide.

Scientific Research Applications

Crystal Structure and Synthesis

4-tert-butylphenyl sulfonyl chloride, closely related to the chemical , has been used in the synthesis of compounds with potential applications in material science and crystallography. The synthesis and crystal structure of related compounds highlight the versatility of sulfonyl chloride derivatives in forming complex structures with extensive π–π interactions and hydrogen bonds, which could be pivotal in designing new materials with specific properties (Balu & Gopalan, 2013).

Chemical Nucleases

Copper(II) complexes with sulfonamides derived from similar compounds have shown to act as chemical nucleases, which are crucial in studying DNA cleavage and have potential applications in gene therapy and molecular biology (Macías et al., 2006).

Oxidation Catalysts

Sulfonamide-substituted iron phthalocyanine, utilizing 4-tert-butylbenzenesulfonamide, demonstrates remarkable stability under oxidative conditions and shows promise as an oxidation catalyst for organic transformations, particularly in the oxidation of olefins using environmentally benign oxidants (Işci et al., 2014).

Electrochemistry and Protective Groups

Studies on substituted benzenesulfonamides, including tert-butyl sulfonylcarbamates, explore their electrochemical cleavage potentials and applications as protective groups in synthetic chemistry. This research is foundational for developing selective deprotection strategies in complex molecule synthesis (Nyassé et al., 1995).

Organic Synthesis

Research on the synthesis of cinchonidinium salts containing sulfonamide functionalities highlights the role of sulfonamides in asymmetric synthesis, particularly in enantioselective alkylation reactions. Such reactions are fundamental in the production of chiral molecules, which have vast applications in pharmaceuticals (Itsuno et al., 2014).